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Compound of Interest

Compound Name: QL-X-138

Cat. No.: B10769073

For Researchers, Scientists, and Drug Development Professionals

This document provides essential information regarding the stability of the dual BTK/MNK
inhibitor, QL-X-138, in solution. Adherence to proper storage and handling protocols is critical
for ensuring the compound's integrity and obtaining reliable experimental results.

Overview of QL-X-138

QL-X-138 is a potent and selective dual kinase inhibitor that targets Bruton's tyrosine kinase
(BTK) and mitogen-activated protein kinase-interacting kinases (MNK1 and MNK2). It exhibits
covalent binding to BTK and non-covalent binding to MNK_.[1][2] This dual inhibition strategy
makes QL-X-138 a valuable tool for research in B-cell malignancies and other related
disorders.[1][2]

Storage and Handling of QL-X-138 Solutions

Proper storage is paramount to prevent degradation and maintain the activity of QL-X-138. The
following are general guidelines for storing stock solutions:

Storage Temperature Recommended Duration
-80°C Up to 6 months[1]
-20°C Up to 1 month[1]
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Key Recommendations:

» Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation, it is highly
recommended to aliquot the stock solution into single-use volumes before storage.[1]

¢ In Vivo Experiments: For in vivo studies, it is best practice to prepare fresh working solutions
on the day of use.[1]

e Solvent Selection: The choice of solvent can significantly impact stability. Always refer to the
manufacturer's solubility data to select an appropriate solvent for your specific application.[1]

lllustrative Stability Data of QL-X-138 in Solution

While specific public data on the comprehensive stability of QL-X-138 under various conditions
is limited, the following table illustrates how stability data for a research compound like QL-X-
138 would be presented. This data is for illustrative purposes only and should not be
considered as experimentally verified results for QL-X-138.

Condition Solvent Concentration  Time Point % Remaining
25°C (Room

DMSO 10 mM 24 hours 98.2%
Temp)
25°C (Room

DMSO 10 mM 48 hours 95.5%
Temp)
4°C DMSO 10 mM 7 days 99.1%
-20°C DMSO 10 mM 30 days 97.8%
25°C (Room

PBS (pH 7.4) 100 uMm 4 hours 85.3%
Temp)
25°C (Room

PBS (pH 7.4) 100 pM 8 hours 72.1%
Temp)

Signaling Pathway of QL-X-138
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QL-X-138 exerts its biological effects by simultaneously inhibiting the BTK and MNK signaling
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: QL-X-138 Stability in
Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1076907 3#ql-x-138-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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